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Compound of Interest

Compound Name:
4-fluoro-N,N-

dimethylbenzenesulfonamide

Cat. No.: B1300339 Get Quote

Essential Safety and Handling Guide for 4-
fluoro-N,N-dimethylbenzenesulfonamide
For researchers, scientists, and drug development professionals, rigorous adherence to safety

protocols is paramount when handling chemical compounds. This guide provides essential,

immediate safety and logistical information for the handling and disposal of 4-fluoro-N,N-
dimethylbenzenesulfonamide, ensuring the well-being of laboratory personnel and the

integrity of research.

Chemical Identifier:

Name: 4-fluoro-N,N-dimethylbenzenesulfonamide

CAS Number: 383-31-3

Molecular Formula: C8H10FNO2S

Hazard Summary: This compound is harmful if inhaled, comes into contact with the skin, or is

swallowed.[1] It is known to cause skin and serious eye irritation, and may cause respiratory

irritation.[2]
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The following personal protective equipment is mandatory when handling 4-fluoro-N,N-
dimethylbenzenesulfonamide to minimize exposure and ensure personal safety.

PPE Category Specification Standard Compliance

Eye Protection

Chemical safety goggles or

glasses. A face shield may

also be necessary.

29 CFR 1910.133: Eye and

Face Protection[2]

Hand Protection Chemical-resistant gloves.
29 CFR 1910.138: Hand

Protection[2]

Body Protection

Laboratory clothing. Wear

suitable protective clothing.[1]

[2]

N/A

Respiratory Protection

In case of inadequate

ventilation, wear respiratory

protection.[2]

29 CFR 1910.134: Respiratory

Protection[2]

Foot Protection Safety shoes.
29 CFR 1910.136: Foot

Protection[2]

Operational Plan: Handling and Storage
Engineering Controls:

Always handle this chemical within a certified chemical fume hood to ensure adequate

ventilation.[1]

Emergency eye wash fountains and safety showers must be readily available in the

immediate vicinity of any potential exposure.[2]

Handling Procedures:

Avoid all personal contact, including the inhalation of dust or vapors.[3]

Wear the complete personal protective equipment as specified in the table above.[2]
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Avoid the formation of dust when handling the solid compound.[4]

Do not eat, drink, or smoke in the handling area.[2][3]

Wash hands thoroughly with soap and water after handling.[1][2]

Launder contaminated clothing separately before reuse.[1][3]

Storage:

Store in a cool, dry, and well-ventilated area.[2]

Keep containers tightly closed when not in use.[2]

Store away from incompatible materials such as oxidizing agents, reducing agents, strong

acids, acid chlorides, acid anhydrides, and chloroformates.[1][5]

Disposal Plan
Proper disposal of 4-fluoro-N,N-dimethylbenzenesulfonamide and its containers is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Categorization:

Treat 4-fluoro-N,N-dimethylbenzenesulfonamide as hazardous waste.

Disposal Procedures:

Solid Waste: Collect the solid chemical and any contaminated materials (e.g., gloves,

weighing paper) in a designated, clearly labeled, and sealed hazardous waste container.[4]

Liquid Waste: If the compound is in a solution, collect it in a designated, sealed, and clearly

labeled hazardous liquid waste container.[4]

Container Disposal: Do not reuse empty containers. Puncture and dispose of them at an

authorized landfill, or as advised by your institution's waste management guidelines.[5]
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Professional Disposal: Engage a licensed chemical waste management company for the

final disposal of the hazardous waste.[4]

Emergency Procedures: Spill and Exposure
Immediate and appropriate action is necessary in the event of a spill or personnel exposure.

Spill Response Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_of_Biphenyl_Sulfonamide_1_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1300339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Evacuate and Secure Area
Remove Ignition Sources

Wear Full PPE

Contain the Spill

Absorb and Collect

Place in Labeled
Hazardous Waste Container

Decontaminate Spill Area

Dispose of Waste via
Licensed Contractor

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with

copious amounts of water for at least 15 minutes.[1] Seek medical attention if irritation

persists.

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

ensuring to lift the upper and lower eyelids.[1] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult or symptoms persist, seek

medical attention.[1]

Ingestion: Wash out the mouth with plenty of water. Do not induce vomiting. Seek immediate

medical attention.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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